N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)acetamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-[3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl]acetamide
• InChI: InChI=1S/C20H19FN4O3S/c1-2-28-13-7-8-15-17(11-13)29-19(22-15)23-18(26)12-24-9-10-25(20(24)27)16-6-4-3-5-14(16)21/h3-8,11H,2,9-10,12H2,1H3,(H,22,23,26)
• InChI Key: FCIYNXKQYDDCAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCN(C3=O)C4=CC=CC=C4F
• Molecular Formula: C20H19FN4O3S
• Molecular Weight: 414.5 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C20H19FN4O3S and its molecular weight is 414.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Compounds with structural similarities have been synthesized and evaluated for their potential antimicrobial and antitumor activities. For instance, derivatives of thiazolidin-4-one and benzothiazole have shown significant anti-inflammatory and anticancer activities against various cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers. These findings suggest that N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)acetamide could potentially be explored for similar biological activities, given its structural features (Krátký et al., 2017); (Yurttaş et al., 2015).

Antioxidant Properties

Some derivatives have been synthesized and found to exhibit antioxidant properties. This suggests the possibility of using similar compounds in the development of antioxidant therapies, which could be a potential research direction for N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)acetamide (Koppireddi et al., 2013).

Enzyme Inhibition

Research on related compounds has also highlighted their potential in enzyme inhibition, particularly against urease and other significant enzymes. This enzyme inhibition capability indicates that similar compounds could be used in the treatment of diseases where such enzymes play a critical role (Gull et al., 2016).

Ligand-Protein Interactions and Photovoltaic Efficiency

Further studies have explored the spectroscopic properties and ligand-protein interactions of benzothiazole derivatives, suggesting applications in molecular docking and as potential photosensitizers in dye-sensitized solar cells. This diverse range of applications underscores the versatility of compounds within this chemical family and opens potential research avenues for N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(3-(2-fluorophenyl)-2-oxoimidazolidin-1-yl)acetamide in both biomedical and material science domains (Mary et al., 2020).